Cas no 253679-32-2 (2-Furancarboxylic acid,5-(3-cyanophenyl)-)

253679-32-2 structure
Product name:2-Furancarboxylic acid,5-(3-cyanophenyl)-
2-Furancarboxylic acid,5-(3-cyanophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-(3-cyanophenyl)-
- 5-(3-Cyanophenyl)-furane-2-carboxylic acid
- 5-(3-cyanophenyl)furan-2-carboxylic acid
- CHEMBL4648479
- 253679-32-2
- BB 0223020
- SCHEMBL3739232
- AKOS004117335
- 5-(3-Cyanophenyl)-2-furoic acid
- DTXSID70400553
- M83
-
- Inchi: InChI=1S/C12H7NO3/c13-7-8-2-1-3-9(6-8)10-4-5-11(16-10)12(14)15/h1-6H,(H,14,15)
- InChI Key: ZBBYBWMLIOUQRN-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(C2OC(C(O)=O)=CC=2)=C1)#N
Computed Properties
- Exact Mass: 213.04261
- Monoisotopic Mass: 213.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.2A^2
Experimental Properties
- PSA: 74.23
2-Furancarboxylic acid,5-(3-cyanophenyl)- Related Literature
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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